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Abstract: This document provides a comprehensive technical overview of the ceramide 1-
phosphate transport protein (CPTP), also known as GLTPD1. CPTP is a crucial mediator of

non-vesicular lipid trafficking, specifically shuttling the bioactive sphingolipid ceramide-1-

phosphate (C1P) between intracellular membranes. As the only identified protein with this

specific function in mammals, CPTP plays a pivotal role in regulating cellular C1P levels and

distribution, thereby influencing a cascade of downstream signaling events.[1][2] This guide

details the structure, mechanism, and core functions of CPTP in key biological processes,

including inflammation, autophagy, and cancer. It summarizes key quantitative data, outlines

relevant experimental protocols, and provides visual diagrams of associated signaling

pathways to offer a detailed resource for professionals in biomedical research and drug

development.

Core Function and Properties of CPTP
Ceramide-1-phosphate transport protein (CPTP) is a cytosolic lipid transfer protein that

selectively binds and transports ceramide-1-phosphate (C1P) between membranes.[3][4] It is a

member of the glycolipid transfer protein (GLTP) superfamily, sharing a similar structural fold

but exhibiting distinct lipid head-group specificity.[2][5] Unlike GLTP, which transports ceramide-

linked sugars, CPTP is highly specific for ceramide-linked phosphates.[5] It shows no

significant transfer activity for other lipids such as ceramide, sphingosine-1-phosphate (S1P),

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b139798?utm_src=pdf-interest
https://www.benchchem.com/product/b139798?utm_src=pdf-body
https://www.benchchem.com/product/b139798?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9379408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070007/
https://www.sci.news/medicine/science-protein-cptp-treatment-cancer-other-diseases-01289.html
https://www.uniprot.org/uniprotkb/Q5TA50/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070007/
https://collab.its.virginia.edu/access/content/group/f85bed6c-45d2-4b18-b868-6a2353586804/2/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens-_-/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens_CPTP.html
https://collab.its.virginia.edu/access/content/group/f85bed6c-45d2-4b18-b868-6a2353586804/2/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens-_-/Ch24_Hernandez_S_Ceramide_1_Phosphate_Transfer_Protein_--Homo_sapiens_CPTP.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


galactosylceramide, or major phospholipids like phosphatidylcholine and phosphatidic acid.[2]

[4]

1.1 Cellular Localization CPTP resides in the cytosol but dynamically associates with various

organelle membranes to perform its transport function.[5] Key sites of association include the

trans-Golgi network (TGN), the plasma membrane, endosomes, and the nuclear membrane.[4]

[6][7] The TGN is a primary site of action, as it is where the enzyme ceramide kinase (CERK)

synthesizes C1P.[2][5][6]

1.2 Structural Architecture and Transport Mechanism The structure of CPTP is characterized by

an all-alpha-helical "sandwich" fold, which creates an internal hydrophobic cavity or tunnel.[5]

[8] This cavity shields the hydrophobic acyl chains of a C1P molecule from the aqueous

environment of the cytosol during inter-membrane transit.[8][9]

A critical feature for its function is a surface-exposed patch of cationic residues, including

Lys60, Arg106, and Arg110, which specifically recognize and bind the negatively charged

phosphate headgroup of C1P.[6] The transport mechanism is a multi-step process: CPTP binds

to a membrane, which induces conformational changes that facilitate the extraction of a C1P

molecule.[8][9] The CPTP-C1P complex then diffuses through the cytosol to an acceptor

membrane, where it releases the C1P molecule. This shuttle-like action allows for the rapid,

non-vesicular trafficking of C1P.[8][9]
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Caption: The C1P transport cycle mediated by CPTP.

Key Biological Functions and Signaling Pathways
CPTP's role as a specific C1P transporter places it at the center of several critical signaling

pathways. By controlling the subcellular location and concentration of C1P, CPTP acts as a

homeostatic regulator.

2.1 Regulation of Pro-Inflammatory Eicosanoid Production C1P is a potent signaling lipid that

activates group IVA cytosolic phospholipase A2α (cPLA2α).[3][6] This process occurs primarily

at the TGN, where C1P is synthesized by CERK.[6] Activated cPLA2α translocates to the Golgi

and releases arachidonic acid from membrane phospholipids.[3][6] Arachidonic acid is the

precursor for the synthesis of pro-inflammatory eicosanoids, which are implicated in chronic

inflammatory diseases and cancer.[3][5]

CPTP's primary function in this pathway is to prevent the accumulation of C1P at the TGN by

transporting it to other membranes, such as the plasma membrane.[6] This action effectively

downregulates cPLA2α activity and subsequent eicosanoid production.[3][5] Consequently,

depletion of CPTP leads to elevated C1P levels at the Golgi, hyperactivation of cPLA2α, and

increased production of pro-inflammatory mediators.[2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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